1-Chloro-4-isopropyl-3-nitrobenzene
Cat. No. B1608874
Key on ui cas rn:
76611-16-0
M. Wt: 199.63 g/mol
InChI Key: AOTRFBGCYAXAPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09283224B2
Procedure details
A solution of sodium nitrite in water (3.6 g, 52.2 mmol, 5 M, 10.4 mL) was added drop wise to a solution of 3-nitro-4-(propan-2-yl)aniline (9.4 g, 52.2 mmol) in conc. HCl (175 mL) at 0° C. and the reaction mixture was stirred at the same temperature for 1.5 h. Copper (I) chloride (8.3 g, 83.5 mmol) was then added and the solution was stirred at room temperature for 1 h and then at 80° C. for an additional hour. After cooling down the reaction mixture was extracted with DCM (3×100 mL) and the combined organic layers were dried over sodium sulfate. The crude was then purified by flash chromatography (hexane/EtOAc 95/5) to obtain the title compound as yellow oil (1.8 g, 17%).
Name
Copper (I) chloride
Quantity
8.3 g
Type
catalyst
Reaction Step Two
Name
Yield
17%
Identifiers
|
REACTION_CXSMILES
|
N([O-])=O.[Na+].O.[N+:6]([C:9]1[CH:10]=[C:11]([CH:13]=[CH:14][C:15]=1[CH:16]([CH3:18])[CH3:17])N)([O-:8])=[O:7].[ClH:19]>[Cu]Cl>[Cl:19][C:11]1[CH:13]=[CH:14][C:15]([CH:16]([CH3:18])[CH3:17])=[C:9]([N+:6]([O-:8])=[O:7])[CH:10]=1 |f:0.1|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N(=O)[O-].[Na+]
|
|
Name
|
|
|
Quantity
|
10.4 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
9.4 g
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C=1C=C(N)C=CC1C(C)C
|
|
Name
|
|
|
Quantity
|
175 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Two
|
Name
|
Copper (I) chloride
|
|
Quantity
|
8.3 g
|
|
Type
|
catalyst
|
|
Smiles
|
[Cu]Cl
|
Conditions
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the reaction mixture was stirred at the same temperature for 1.5 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
|
Type
|
STIRRING
|
|
Details
|
the solution was stirred at room temperature for 1 h
|
|
Duration
|
1 h
|
WAIT
|
Type
|
WAIT
|
|
Details
|
at 80° C. for an additional hour
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
After cooling down the reaction mixture
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
was extracted with DCM (3×100 mL)
|
DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
the combined organic layers were dried over sodium sulfate
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The crude was then purified by flash chromatography (hexane/EtOAc 95/5)
|
Outcomes
Product
Details
Reaction Time |
1.5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC1=CC(=C(C=C1)C(C)C)[N+](=O)[O-]
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.8 g | |
| YIELD: PERCENTYIELD | 17% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
